N-(3-cyanothiophen-2-yl)-2-({5,6-dimethyl-4-oxo-3-phenyl-3H,4H-thieno[2,3-d]pyrimidin-2-yl}sulfanyl)acetamide

Specification

• CAS No.: 670270-35-6
• Molecular Formula: C21H16N4O2S3
• Molecular Weight: 452.57
• IUPAC Name: N-(3-cyanothiophen-2-yl)-2-(5,6-dimethyl-4-oxo-3-phenylthieno[2,3-d]pyrimidin-2-yl)sulfanylacetamide
• Standard InChI: InChI=1S/C21H16N4O2S3/c1-12-13(2)30-19-17(12)20(27)25(15-6-4-3-5-7-15)21(24-19)29-11-16(26)23-18-14(10-22)8-9-28-18/h3-9H,11H2,1-2H3,(H,23,26)
• Standard InChI Key: MUCZCMAKOONSQA-UHFFFAOYSA-N
• SMILES: CC1=C(SC2=C1C(=O)N(C(=N2)SCC(=O)NC3=C(C=CS3)C#N)C4=CC=CC=C4)C

Introduction

Chemical Formula and Molecular Weight

• Molecular Formula: C$_{22}$H$_{18}$N$_{4}$O$_{2}$S$_{2}$

• Molecular Weight: Approximately 418 g/mol (estimated based on the molecular formula)

Structural Components

• Thiophene Ring: The compound includes a thiophene ring with a cyano group attached at the 3-position.

• Thieno[2,3-d]pyrimidine Core: This part of the molecule is a fused ring system consisting of a thiophene and a pyrimidine ring, with a phenyl group attached at the 3-position of the pyrimidine.

• Acetamide Linkage: The compound is connected via an acetamide linkage, which includes a sulfanyl group linking the thieno[2,3-d]pyrimidine core to the thiophene ring.

Potential Applications

Compounds with similar structures are often explored for their pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The presence of a cyano group and the thieno[2,3-d]pyrimidine core suggests potential biological activity, but specific studies on this compound are not available.

Research Findings

While there is no direct research on N-(3-cyanothiophen-2-yl)-2-({5,6-dimethyl-4-oxo-3-phenyl-3H,4H-thieno[2,3-d]pyrimidin-2-yl}sulfanyl)acetamide, compounds with similar structures have shown promise in drug design. For example, pyrazolone-bearing molecules are widely explored for their pharmacological potential.

Data Table: Comparison of Similar Compounds

Compound	Molecular Formula	Molecular Weight (g/mol)	Potential Applications
N-(3-cyano-4,5-dimethylthiophen-2-yl)-2,2,2-trifluoroacetamide	C$_{9}$H$_{7}$F$_{3}$N$_{2}$OS	248.23	Not specified
2-((3-Ethyl-5,6-dimethyl-4-oxo-3,4-dihydrothieno[2,3-d]pyrimidin-2-yl)thio)-N-(2-fluorophenyl)acetamide	Not specified	391.5	Potential pharmacological agent
N-[[3-(5-Cyanothiophen-2-yl)phenyl]methyl]but-2-ynamide	C$_{16}$H$_{12}$N$_{2}$OS	280.35	Potential pharmacological agent

This table highlights the diversity of compounds with thiophene and pyrimidine cores, but specific data for N-(3-cyanothiophen-2-yl)-2-({5,6-dimethyl-4-oxo-3-phenyl-3H,4H-thieno[2,3-d]pyrimidin-2-yl}sulfanyl)acetamide is limited.